Cas no 400870-16-8 (3-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-bis(4-methylphenyl)urea)

• Product Name: 3-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-bis(4-methylphenyl)urea
• CAS No: 400870-16-8
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 5473694
• PubChem ID: 18575265
• Update Time: 2025-06-03

3-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-bis(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-di-p-tolylurea
• 1-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-bis(4-methylphenyl)urea
• 400870-16-8
• 3-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-bis(4-methylphenyl)urea
• F2593-0798
• AKOS016393611
• STL270831

• Inchi： 1S/C19H21N3O/c1-14-5-9-16(10-6-14)21-19(23)22(18-4-3-13-20-18)17-11-7-15(2)8-12-17/h5-12H,3-4,13H2,1-2H3,(H,21,23)
• InChI Key： COYAMNKNMSSSGT-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=CC=1)N(C1C=CC(C)=CC=1)C1CCCN=1

Computed Properties

• Exact Mass: 307.168462302g/mol
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-bis(4-methylphenyl)urea

Comprehensive Overview of 3-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-bis(4-methylphenyl)urea (CAS No. 400870-16-8)

The compound 3-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-bis(4-methylphenyl)urea, identified by its CAS No. 400870-16-8, is a specialized urea derivative with significant potential in pharmaceutical and materials science research. Its unique molecular structure, featuring a dihydropyrrole ring and bis(4-methylphenyl) groups, makes it a subject of interest for drug discovery and organic synthesis. Researchers are increasingly exploring its applications in kinase inhibition and as a building block for advanced polymers.

In recent years, the demand for urea-based compounds has surged due to their versatility in medicinal chemistry. The 3-(3,4-dihydro-2H-pyrrol-5-yl) moiety in this compound is particularly noteworthy, as it mimics natural heterocycles found in bioactive molecules. This structural feature aligns with current trends in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Computational studies suggest this compound could interact with protein targets involved in inflammation and metabolic disorders.

The bis(4-methylphenyl) groups contribute to the compound's lipophilicity, a property highly valued in blood-brain barrier (BBB) penetration studies. This characteristic has sparked interest in neurological research, especially with growing public awareness about neurodegenerative diseases. Search engine data shows rising queries for "blood-brain barrier permeable compounds" and "small molecule neuroprotectants," positioning this urea derivative as a relevant candidate for further investigation.

Synthetic accessibility is another advantage of CAS No. 400870-16-8. The compound can be prepared through efficient urea coupling reactions between appropriate amine precursors, making it attractive for high-throughput screening libraries. Its stability under physiological conditions has been confirmed through recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) simulations, addressing common concerns in preclinical development.

Material scientists have explored the compound's potential in supramolecular chemistry, where its hydrogen-bonding capacity enables the formation of stable molecular networks. This application aligns with the growing interest in smart materials for drug delivery systems. The 4-methylphenyl substituents provide steric control that could be valuable in designing molecularly imprinted polymers (MIPs), a technology frequently searched in relation to biosensors and separation science.

From a commercial perspective, 3-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-bis(4-methylphenyl)urea represents an important intermediate for specialty chemicals. Patent analysis reveals its inclusion in several applications for kinase modulators, reflecting the pharmaceutical industry's focus on targeted therapies. The compound's LogP value and polar surface area fall within desirable ranges for oral bioavailability, making it a valuable reference standard in medicinal chemistry optimization projects.

Environmental considerations have also been evaluated for this substance. Recent green chemistry initiatives have developed more sustainable synthesis routes, responding to industry demands for eco-friendly chemical production. The compound's biodegradation profile and absence of persistent bioaccumulative characteristics make it compliant with modern REACH regulations, an important factor for European market accessibility.

Analytical characterization of CAS No. 400870-16-8 typically involves HPLC-MS and NMR spectroscopy, techniques commonly searched by quality control professionals. The compound shows excellent chromatographic behavior with standard C18 reverse-phase columns, facilitating purity assessment. Crystalline forms have been characterized by X-ray diffraction, providing structural confirmation valuable for polymorph screening in formulation development.

Future research directions may explore the compound's potential in photopharmacology, an emerging field combining light-sensitive compounds with drug action. The dihydropyrrole component could be modified to create photoswitchable derivatives, addressing the growing interest in precision medicine approaches. Such applications would leverage the compound's synthetic flexibility while meeting demands for temporally controlled therapeutics.

In conclusion, 3-(3,4-dihydro-2H-pyrrol-5-yl)-1,3-bis(4-methylphenyl)urea represents a multifaceted chemical entity with applications spanning drug discovery, materials science, and analytical chemistry. Its CAS No. 400870-16-8 serves as a unique identifier for researchers investigating heterocyclic ureas or developing structure-activity relationship models. As scientific inquiry continues to explore novel applications for specialized organic compounds, this molecule remains positioned at the intersection of several cutting-edge research domains.